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This guide provides a comprehensive technical overview of N-(3-
bromophenyl)cyclohexanecarboxamide (CAS No. 452365-99-0), a synthetic carboxamide
derivative with potential applications in medicinal chemistry and drug discovery. While
extensive research on this specific molecule is not widely available in public literature, this
document consolidates known information and provides expert insights based on the analysis
of its structural motifs and related compounds. We will delve into its physicochemical
properties, plausible synthetic routes with detailed experimental protocols, and explore
potential biological activities and mechanisms of action based on current scientific
understanding of similar chemical entities.

Introduction: The Therapeutic Potential of N-Aryl
Amides

The N-aryl amide scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of
approved drugs and clinical candidates. This structural motif offers a unique combination of
stability, hydrogen bonding capabilities, and tunable physicochemical properties, making it an
ideal building block for molecules designed to interact with biological targets. The incorporation

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b184490?utm_src=pdf-interest
https://www.benchchem.com/product/b184490?utm_src=pdf-body
https://www.benchchem.com/product/b184490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

of a cyclohexyl group can enhance lipophilicity, influencing pharmacokinetic properties such as
absorption, distribution, metabolism, and excretion (ADME). Furthermore, the presence of a
bromine atom on the phenyl ring provides a handle for further chemical modifications and can
contribute to binding interactions through halogen bonding.

N-(3-bromophenyl)cyclohexanecarboxamide combines these key features, suggesting its
potential as a valuable intermediate or a pharmacologically active agent in its own right.
Derivatives of cyclohexanecarboxamide have been investigated for a range of biological
activities, including anticancer and antimicrobial properties[1]. This guide aims to provide a
foundational resource for researchers interested in exploring the potential of this and related
compounds.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its
application in research and drug development. Below is a summary of the known and predicted
properties of N-(3-bromophenyl)cyclohexanecarboxamide.

Property Value Source

CAS Number 452365-99-0 [2]

Molecular Formula Ci13H16BrNO [2]

Molecular Weight 282.18 g/mol [2]
White to off-white solid

Appearance ) General knowledge
(predicted)

Melting Point Not available

Boiling Point Not available
Predicted to be soluble in

- organic solvents like ethanol,

Solubility General knowledge
DMSO, and DMF; poorly
soluble in water.

pKa Not available

LogP Not available
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Synthesis of N-(3-
bromophenyl)cyclohexanecarboxamide

The most direct and common method for the synthesis of N-(3-
bromophenyl)cyclohexanecarboxamide is the acylation of 3-bromoaniline with
cyclohexanecarbonyl chloride. This is a standard amide bond formation reaction.

Reaction Scheme
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Caption: Hypothetical mechanism of action of N-(3-bromophenyl)cyclohexanecarboxamide
as an IDO1 inhibitor.

The N-(3-bromophenyl) moiety is present in the known IDO1 inhibitor, suggesting it may play a
role in binding to the enzyme. It is plausible that N-(3-
bromophenyl)cyclohexanecarboxamide could serve as a scaffold for the development of
novel IDO1 inhibitors. Further research, including in vitro enzymatic assays and cellular assays,
would be necessary to validate this hypothesis.

Other Potential Activities
Derivatives of cyclohexanecarboxamide have been explored for various other biological

activities, including:

» Anticancer Activity: Some cyclohexanone derivatives containing dicarboxamide
functionalities have shown cytotoxic effects against various cancer cell lines.[3][4]

» Antimicrobial Activity: The cyclohexyl moiety is present in some compounds with reported
antibacterial and antifungal properties.[5]

Safety and Handling

No specific safety data sheet (SDS) is publicly available for N-(3-
bromophenyl)cyclohexanecarboxamide. However, based on the safety information for
structurally similar compounds like N-(4-bromophenyl)acetamide and other brominated
aromatic compounds, the following precautions should be taken:[6]

e General Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat.

o Health Hazards: May cause skin and eye irritation. May be harmful if swallowed or inhaled.
Avoid breathing dust, fumes, gas, mist, vapors, or spray.

o First Aid:

o In case of skin contact: Immediately wash with soap and plenty of water.
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o In case of eye contact: Rinse cautiously with water for several minutes.
o If inhaled: Move person into fresh air.

o If swallowed: Rinse mouth with water. Do NOT induce vomiting.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion and Future Directions

N-(3-bromophenyl)cyclohexanecarboxamide is a molecule with untapped potential in the
field of medicinal chemistry. Its straightforward synthesis and the presence of key structural
motifs found in bioactive compounds make it an attractive candidate for further investigation.
Future research should focus on:

o Definitive Synthesis and Characterization: A detailed, optimized synthesis protocol and full
characterization of its spectral and physicochemical properties are needed.

» Biological Screening: Screening against a panel of biological targets, with a particular focus
on enzymes like IDO1, is warranted.

o Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of
analogs to understand the contribution of each structural component to any observed
biological activity.

This technical guide serves as a starting point for researchers to unlock the potential of N-(3-
bromophenyl)cyclohexanecarboxamide and its derivatives in the development of novel
therapeutics.

References
e BenchChem. (2025).

e BenchChem. (2025).
e CABI. (n.d.).

e Yeh, T.-K.,, et al. (2022). Discovery and development of a novel N-(3-bromophenyl)-
{[(phenylcarbamoyl)amino]methyl}-N-hydroxythiophene-2-carboximidamide indoleamine 2,3-
dioxygenase inhibitor using knowledge-based drug design. European Journal of Medicinal
Chemistry, 229, 114043. [Link]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b184490?utm_src=pdf-body
https://www.benchchem.com/product/b184490?utm_src=pdf-body
https://www.benchchem.com/product/b184490?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34902720/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ResearchGate. (n.d.). Discovery and development of a novel N-(3-bromophenyl)-
{[(phenylcarbamoyl)amino]methyl}-N-hydroxythiophene-2-carboximidamide indoleamine 2,3-
dioxygenase inhibitor using knowledge-based drug design.

ChemScene. (n.d.). N-(3-bromophenyl)cyclohexanecarboxamide. ChemScene.

Shoaib, M., et al. (2019). A review on antimicrobial activity of cyclohexane and its functionally
substituted derivatives. Journal of Microbiology, Biotechnology and Food Sciences, 9(1), 84-
87.

Thermo Fisher Scientific. (2025).

Fawzy, F. S., et al. (2022). Design, Synthesis and Pharmacological Evaluation of 2-(3-
Benzoyl-4-Hydroxy-1,1-Dioxido-2H-Benzol[e]t[1][ 7]hiazin-2-yI)-N-(2-Bromophenyl) Acetamide
as Antidiabetic Agent. Pharmaceutical Chemistry Journal, 56(8), 999-1008.

Patel, R., et al. (2021).

MDPI. (2023). Synthesis, Evaluation of Biological Activity, and Structure—Activity
Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid.
MDPI.

Bolli, M. H., et al. (2012). The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-
pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active,
potent dual endothelin receptor antagonist. Journal of Medicinal Chemistry, 55(17), 7849—
7861.

Royal Society of Chemistry. (n.d.).

Taylor & Francis Online. (2018). An expedient and rapid green chemical synthesis of N-
chloroacetanilides and amides using acid chlorides under metal-free neutral conditions.
Studylib. (n.d.). N-Acetylation of Aniline Lab: Procedure & Questions.

Chemistry LibreTexts. (2021).

ResearchGate. (n.d.).

ResearchGate. (2019). Synthesis of Pyridine-Dicarboxamide-Cyclohexanone Derivatives:
Anticancer and a-Glucosidase Inhibitory Activities and In Silico Study.

Al-Ghorbani, M., et al. (2019). Synthesis of Pyridine-Dicarboxamide-Cyclohexanone
Derivatives: Anticancer and a-Glucosidase Inhibitory Activities and In Silico Study.
Molecules, 24(7), 1361.

PubChem. (n.d.). N-(3-bromophenyl)butanamide.

Fisher Scientific. (n.d.). Amide Synthesis.

National Center for Biotechnology Information. (n.d.).

Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide.
(2021). Molbank, 2021(2), M1229.

PubChem. (n.d.). Cyclohexanecarboxamide.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b184490?utm_src=pdf-body
https://www.rsc.org/suppdata/d2/qo/d2qo01237e/d2qo01237e1.pdf
https://application.wiley-vch.de/contents/jc_2002/2007/z700793_s.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. (n.d.). 3-Bromophenol.

e Vedejs, E., & Diver, S. T. (1993). Synthesis of N-(4-bromophenyl)-N-carboxyethyl-3-alanine
derivatives. Journal of Organic Chemistry, 58(25), 7355-7357.

e Sarli, V., et al. (2013). Synthesis and biological evaluation of novel bromophenol derivatives
as carbonic anhydrase inhibitors. Archiv der Pharmazie, 346(11), 799-807.

e Sigma-Aldrich. (n.d.). N-(4-BROMOPHENYL)CYCLOHEXANECARBOXAMIDE.

e Organic Chemistry Portal. (n.d.).

» University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts.

e BenchChem. (2025). An In-Depth Technical Guide to N-(4-
fluorophenyl)cyclohexanecarboxamide: Synthesis, and Physicochemical Properties.

e Growing Science. (2022).

e PubChem. (n.d.). N-[3-(bromomethyl)phenyl]hexanamide.

» MDPI. (2023). Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-
aryl-4H-1,2,4-triazol-3-amine Analogs.

e ResearchGate. (2017). A facile amidation of chloroacetyl chloride using DBU.

e IT Medical Team. (n.d.). Insilico biological evaluation of newly synthesized 1'-(4-Bromoph....

 MDPI. (2022). 3-(3-Bromophenyl)-7-acetoxycoumarin.

e ChemRxiv. (2022).

e ResearchGate. (2023). Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-
Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs.

e YouTube. (2021). Structure Determination from Spectra (1) (H NMR, C NMR, IR) [Ketone,
Ester, Carboxylic Acid].

» National Center for Biotechnology Information. (2022). Synthesis of Functionalized N-(4-
Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial
Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E.

e ResearchGate. (2007). Synthetic, infrared, 1H and13C NMR spectral studies on N-(2-/3-
substituted phenyl)-4-substituted benzenesulphonamides, 4-X'C 6H4s02NH(2-/3-XC6H4),
where X' = H, CH3, C2H5, F, Cl or Br, and X = CH3 or ClI.

e ResearchGate. (n.d.). Synthesis of N-(4-bromophenyl) cyanamide (1),....

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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